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Compound of Interest

Compound Name: Ethylvanillin-d5

Cat. No.: B12391681

Introduction

Ethylvanillin-d5 is the deuterium-labeled form of ethylvanillin, a synthetic flavoring agent with
an aroma approximately three times more potent than vanillin.[1][2] In analytical and
pharmacokinetic research, deuterated compounds like Ethylvanillin-d5 serve as ideal internal
standards.[3] Their chemical and physical properties are nearly identical to their non-labeled
counterparts, but their increased mass allows for clear differentiation in mass spectrometry-
based assays. This ensures accurate quantification by correcting for variations during sample
preparation and analysis.

This document provides detailed protocols for the preparation of stock and working solutions of
Ethylvanillin-d5 for use by researchers, scientists, and drug development professionals.

Compound Information and Properties

A summary of the key properties of Ethylvanillin-d5 is presented below. These properties are
critical for accurate solution preparation and handling.

Table 1: Physicochemical Properties of Ethylvanillin-d5
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Property Value Source

IUPAC Name HEURGEE [3][4]
hydroxybenzaldehyde

Synonyms Ethyl-d5 vanillin, Bourbonal-d5  [3]

CAS Number 1335401-74-5 [3][4][5][6]

Molecular Formula CoDsHs0s3 [41[6]

Molecular Weight 171.20 g/mol [41[5][6]

Purity >95% (HPLC) [4]6]

| Physical Form | Neat solid (typically a white to off-white powder) |[6] |

Safety Precautions and Handling

Ethylvanillin and its deuterated analog require careful handling in a laboratory setting. Users
should consult the Safety Data Sheet (SDS) before use.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves (e.g., Nitrile rubber), and a lab coat.[7][8]

o Engineering Controls: Use in a well-ventilated area.[7][9] For procedures that may generate
dust, use a chemical fume hood or provide appropriate exhaust ventilation.[7][8]

» Handling: Avoid contact with skin and eyes.[7][8] Avoid the formation of dust.[7][8] Do not
eat, drink, or smoke when handling the compound.[10] Wash hands thoroughly after
handling.[7][10]

e First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention if irritation persists.[7][10]

o Skin: Remove contaminated clothing and wash the affected area with soap and water.[7]

[8]
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o Inhalation: Move the person to fresh air.[7][8]

o Ingestion: Rinse mouth with water. Do not induce vomiting.[7][8]

Experimental Protocols

The following protocols outline the preparation of a stock solution and subsequent working
solutions. The concentrations provided are examples and should be adapted to specific
experimental needs.

Materials and Equipment

o Ethylvanillin-d5 (neat solid)

Analytical balance

Class A volumetric flasks and pipettes

Vortex mixer and/or sonicator

Appropriate solvent (e.g., Methanol, DMSO, Ethanol)

Amber glass vials for storage

Solvent Selection

The choice of solvent is critical for ensuring the compound is fully dissolved and remains
stable.

Table 2: Solubility and Storage Recommendations
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Solvent Solubility Information Recommended Storage

Ethylvanillin is soluble in

ethanol, a similar alcohol.
-20°C for long-term

Methanol [11] Methanol is a common
. storage

solvent for preparing

standards.[5]

Soluble up to 50 mg/mL -80°C (in solvent) for up to 1
DMSO o

(sonication recommended).[2] year.[2]
Ethanol Very soluble (1g in 2ml).[11] -20°C for long-term storage

| Water | Slightly soluble (2,822 mg/L at 25 °C).[11] | +4°C for short-term storage |

Note: For long-term stability, store solutions protected from light in tightly sealed containers.[9]
Ethylvanillin can be unstable in the presence of iron or alkali.[11]

Protocol 1: Preparation of a 1 mg/mL Stock Solution in
Methanol

» Weighing: Accurately weigh approximately 10 mg of Ethylvanillin-d5 neat material using an
analytical balance. Record the exact weight.

 Dissolving: Quantitatively transfer the weighed compound into a 10 mL Class A volumetric
flask.

e Solubilization: Add approximately 7-8 mL of methanol to the flask. Gently swirl the flask to
dissolve the compound. If necessary, vortex or sonicate the solution to ensure complete
dissolution.

 Dilution to Volume: Once the solid is fully dissolved, add methanol to the flask until the
bottom of the meniscus reaches the 10 mL calibration mark.

e Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is
homogeneous.
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o Storage: Transfer the stock solution into a properly labeled amber glass vial and store at
-20°C.

Calculation Example:
e Actual weight: 10.2 mg
e Final volume: 10.0 mL

e Concentration: 10.2 mg/ 10.0 mL = 1.02 mg/mL

Workflow for Stock Solution Preparation
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@ Ethylvanillin-d5 (Neat)

1. Accurately weigh
~10 mg of compound

:

2. Transfer to 10 mL
volumetric flask

:

3. Add ~7 mL of Methanol
and vortex/sonicate to dissolve

:

4. Fill to the 10 mL mark
with Methanol

i

5. Cap and invert flask
to homogenize

Result: 1 mg/mL
Stock Solution

6. Transfer to amber vial
and store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing Ethylvanillin-d5 stock solution.
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Protocol 2: Preparation of Working Solutions by Serial
Dilution

Working solutions are prepared by diluting the stock solution to the desired final concentrations.
The following protocol uses the serial dilution formula C1V1 = C2Vz2, where:

C1 = Concentration of the stock/higher concentration solution

V1 = Volume of the stock/higher concentration solution to be transferred

C2 = Concentration of the new/diluted solution

V2 = Final volume of the new/diluted solution

Table 3: Example Serial Dilution Scheme from a 1 mg/mL (1000 pg/mL) Stock Solution

Target . ] Volume of )
. Initial Solution . . Final Volume .
Concentration Initial Solution Diluent Volume
(Ca) (V2)
(C2) (V1)
1000 pg/mL
100 pg/mL 1.0 mL 10.0 mL 9.0 mL
Stock
100 pg/mL
10 pg/mL ) 1.0 mL 10.0 mL 9.0 mL
Working Std
10 pg/mL
1 pg/mL i 1.0 mL 10.0 mL 9.0 mL
Working Std
500 ng/mL (0.5 10 pg/mL
_ 0.5mL 10.0 mL 9.5 mL
pg/mL) Working Std
100 ng/mL (0.1 1 pg/mL Workin
g ( Ho g 1.0mL 10.0 mL 9.0 mL

pg/mL) Std

| 50 ng/mL (0.05 pg/mL) | 1 pg/mL Working Std | 0.5 mL | 10.0 mL | 9.5 mL |

Procedure for preparing the 100 pg/mL working solution:
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Label a clean 10 mL volumetric flask.

Using a calibrated pipette, transfer 1.0 mL of the 1000 pug/mL stock solution into the flask.

Add the diluent (e.g., methanol) to the flask until the meniscus reaches the 10 mL mark.

Cap the flask and invert 15-20 times to ensure thorough mixing.

Store appropriately. Repeat this process for each subsequent dilution.

Logical Flow of Solution Preparation
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Working Solution 3
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|
|
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Caption: Logical relationship for serial dilution of stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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